Cas no 1806772-52-0 (Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806772-52-0
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4843475
• Update Time: 2025-06-11

Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H5F5N2O5/c1-20-8(17)5-4(21-9(12,13)14)2-3(6(10)11)7(15-5)16(18)19/h2,6H,1H3
• InChI Key： IYYGMZFOQWKARX-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C(=O)OC)=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806772-52-0): A Comprehensive Overview in Modern Chemical Biology and Drug Discovery

Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1806772-52-0, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core adorned with distinct functional groups, has garnered attention due to its versatile applications in medicinal chemistry and synthetic biology. The presence of both difluoromethyl and trifluoromethoxy substituents imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates has been strategically employed to modulate their biological activity. Specifically, the difluoromethyl group is renowned for its ability to increase lipophilicity and metabolic resistance, while the trifluoromethoxy moiety contributes to electron-withdrawing effects, influencing the overall reactivity and interaction with biological targets. Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate exemplifies this trend, offering a promising platform for the design of next-generation therapeutics.

The nitro group at the 2-position of the pyridine ring further enhances the compound's potential as a pharmacophore. Nitroaromatics have long been recognized for their diverse biological activities, ranging from antimicrobial to anticancer effects. The nitro group can be selectively reduced to an amine under mild conditions, providing a facile route for derivatization and functionalization. This redox-active property makes Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate a versatile intermediate in synthetic chemistry, enabling the rapid construction of structurally diverse libraries for high-throughput screening.

The carboxylate ester at the 6-position adds another layer of functionality to this compound. Ester groups are commonly employed in drug design due to their stability under physiological conditions and their ability to undergo hydrolysis or transesterification reactions, facilitating further chemical modifications. This feature allows for the synthesis of various derivatives, including amides and acids, which can be tailored to optimize pharmacological properties such as solubility and bioavailability.

The significance of Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate is further underscored by its applications in contemporary research. Recent studies have highlighted its utility as a key intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of electron-withdrawing groups like the nitro and trifluoromethoxy moieties enhances interactions with ATP-binding pockets in protein kinases, leading to potent inhibition of tumor growth and progression.

In addition to its role in anticancer drug development, this compound has shown promise in other therapeutic areas. Researchers have explored its potential as a precursor for antimicrobial agents, leveraging its structural features to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The unique electronic properties imparted by fluorinated substituents have been found to improve binding affinity to bacterial enzymes, offering a strategic advantage over conventional antibiotics.

The synthetic methodologies employed in the preparation of Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate exemplify the cutting-edge techniques utilized in modern organic synthesis. Advanced catalytic systems have been developed to facilitate selective fluorination reactions, ensuring high yields and minimal byproduct formation. These innovations not only enhance efficiency but also align with green chemistry principles by reducing waste and environmental impact.

The spectroscopic and analytical characterization of this compound provides further insights into its structural integrity and purity. High-resolution NMR spectroscopy has been instrumental in elucidating its molecular structure, confirming the presence of all intended functional groups. Mass spectrometry techniques offer precise molecular weight determination, while X-ray crystallography provides detailed information about its three-dimensional arrangement. These analytical methods collectively ensure that researchers working with Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy)pyridine-6-carboxylate can confidently proceed with downstream applications.

The future prospects of Methyl 3-(difluoromethyl)-2-nitro-5-(trifluoromethoxy strong>)pyridine-6-carboxylate are vast and exciting. As computational chemistry continues to advance, virtual screening techniques will enable researchers to rapidly identify novel derivatives with enhanced biological activity. Machine learning algorithms can predict pharmacokinetic properties with increasing accuracy, streamlining the drug discovery process from hit identification to clinical candidate selection.

In conclusion, Methyl 3-(< strong >difluoromethyl strong >)-2-nitro-5-(< strong >trifluoromethoxy strong >)pyridine-6-carboxylate (CAS No. 1806772-52-0) stands as a testament to the ingenuity and innovation driving modern chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it an indispensable tool for scientists seeking to develop novel therapeutics across multiple disease areas. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing our understanding of molecular interactions and improving human health.